Cas no 1803595-91-6 (2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride)
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride
- 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride
-
- MDL: MFCD28383886
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C613913-10mg |
2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride |
1803595-91-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C613913-50mg |
2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride |
1803595-91-6 | 50mg |
$ 250.00 | 2022-06-06 | ||
| TRC | C613913-100mg |
2-(4-Chlorophenyl)cycloheptan-1-amine Hydrochloride |
1803595-91-6 | 100mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-205099-0.05g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 0.05g |
$226.0 | 2023-09-16 | |
| Enamine | EN300-205099-0.1g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 0.1g |
$337.0 | 2023-09-16 | |
| Enamine | EN300-205099-0.25g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 0.25g |
$481.0 | 2023-09-16 | |
| Enamine | EN300-205099-0.5g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 0.5g |
$758.0 | 2023-09-16 | |
| Enamine | EN300-205099-1.0g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 1g |
$971.0 | 2023-05-31 | |
| Enamine | EN300-205099-2.5g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 2.5g |
$1903.0 | 2023-09-16 | |
| Enamine | EN300-205099-5.0g |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride |
1803595-91-6 | 95% | 5g |
$2816.0 | 2023-05-31 |
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride
2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride: A Comprehensive Overview
2-(4-Chlorophenyl)cycloheptan-1-amine hydrochloride (CAS No. 1803595-91-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPCA-HCl, is a derivative of cycloheptane and features a chlorophenyl substituent, making it a valuable candidate for various biological and pharmacological studies.
The chemical structure of 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride consists of a seven-membered cycloheptane ring with an amine group attached to the second carbon atom. The presence of the 4-chlorophenyl substituent introduces additional complexity and potential for interaction with biological targets. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in experimental and clinical settings.
Recent research has highlighted the potential applications of CPCA-HCl in the development of novel therapeutic agents. Studies have shown that this compound exhibits selective binding to specific receptors, which can be leveraged to modulate various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that CPCA-HCl has potent activity against certain types of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders.
In addition to its receptor-binding properties, CPCA-HCl has been investigated for its potential as a lead compound in the development of drugs for treating pain and inflammation. Preclinical studies have shown that this compound can effectively reduce inflammation and pain responses in animal models, suggesting its potential as an analgesic and anti-inflammatory agent. These findings have sparked interest among researchers and pharmaceutical companies looking to develop new treatments for chronic pain conditions.
The pharmacokinetic properties of CPCA-HCl have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for targeted delivery to the central nervous system (CNS). This property makes it a promising candidate for treating CNS disorders such as Alzheimer's disease and Parkinson's disease.
Safety and toxicity profiles are critical considerations in drug development, and several studies have evaluated these aspects for CPCA-HCl. In vitro and in vivo experiments have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.
The synthesis of CPCA-HCl involves multi-step reactions, including the formation of the cycloheptane ring and the introduction of the 4-chlorophenyl substituent. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.
In conclusion, 2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride (CAS No. 1803595-91-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further investigation and potential clinical use. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, CPCA-HCl is likely to play a significant role in the development of novel treatments for various diseases.
1803595-91-6 (2-(4-chlorophenyl)cycloheptan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)